GUSPERIMUS

• CAS No.: 104317-84-2
• Product Name: GUSPERIMUS
• Molecular Formula: C17H37N7O3
• Molecular Weight: 387.5 g/mol
• IUPAC Name: N-[2-[4-(3-aminopropylamino)butylamino]-1-hydroxy-2-oxoethyl]-7-(diaminomethylideneamino)heptanamide
• Standard InChI: InChI=1S/C17H37N7O3/c18-9-7-11-21-10-5-6-12-22-15(26)16(27)24-14(25)8-3-1-2-4-13-23-17(19)20/h16,21,27H,1-13,18H2,(H,22,26)(H,24,25)(H4,19,20,23)
• Standard InChIKey: IDINUJSAMVOPCM-UHFFFAOYSA-N
• SMILES: C(CCCN=C(N)N)CCC(=O)NC(C(=O)NCCCCNCCCN)O
• Canonical SMILES: C(CCCN=C(N)N)CCC(=O)NC(C(=O)NCCCCNCCCN)O
• Appearance: Solid powder
• Description: Gusperimus is a derivative of the antitumor antibiotic spergualin with immunosuppressant activity. Gusperimus inhibits the interleukin-2-stimulated maturation of T cells to the S and G2/M phases and the polarization of the T cells into IFN-gamma-secreting Th1 effector T cells, resulting in the inhibition of growth of activated naive CD4 T cells; this agent may suppress growth of certain T-cell leukemia cell lines. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus).
• Shelf Life: Bulk: Samples stored at 25 °C for 3 months show 5-8% decomposition (HPLC). Solution: As a 2 mg/mL solution in water at 25 °C, 15- deoxyspergualin is stable for at least 28 hrs under ordinary laboratory conditions (HPLC).
• Solubility: H2O > 100 (mg/mL); 0.1N NaOH > 100 (mg/mL); 0.1N HCl > 100 (mg/mL); 95% EtOH > 100 (mg/mL); MeOH > 100 (mg/mL); DMSO > 100 (mg/mL); CHCl3 < 0.2 (mg/mL)
• Synonyms: 1-amino-19-guanidino-11-hydroxy-4,9,12-triazanonadecane-10,13-dione; 15-deoxyspergualin; deoxyspergualin; gusperimus; gusperimus trihydrochloride; gusperimus, (+-)-isomer; NKT-01
• Reference: 1:Rheumatology (Oxford). 2014 Oct;53(10):1732-41. doi: 10.1093/rheumatology/ket451. Epub 2014 Feb 5. Gusperimus: immunological mechanism and clinical applications.Perenyei M,Jayne DR,Floßmann O, PMID: 24501242 DOI: 10.1093/rheumatology/ket451
• PubChem Compound: 55362
• Last Modified: Nov 11 2021